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Introduction

4-Fluorophenol (CAS No: 371-41-5), a substituted aromatic organic compound, serves as a
critical building block in the synthesis of a wide array of pharmaceutical and agrochemical
products.[1] Its unique physicochemical characteristics, imparted by the presence of a fluorine
atom at the para position of the phenol ring, significantly influence its reactivity, bioavailability,
and metabolic stability in drug candidates. This technical guide provides an in-depth overview
of the core physical properties of 4-fluorophenol, complete with experimental protocols and a
logical framework for understanding the interplay of these characteristics.

Core Physical and Chemical Properties

4-Fluorophenol is a white to off-white crystalline solid under standard conditions, often
appearing as a colorless to pale yellow liquid above its melting point.[2] It possesses a
characteristic phenolic odor.[2] The fluorine atom's high electronegativity exerts a significant
inductive effect on the aromatic ring, influencing the compound's acidity and dipole moment.[3]

Quantitative Physical Data

The following tables summarize the key physical properties of 4-fluorophenol, providing a
consolidated reference for laboratory and development work.
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Property

Value

Molecular Formula

CeHsFO[2]

Molecular Weight 112.10 g/mol [2]

White to off-white crystalline powder or solid.[2]
Appearance ] i ] ]

[4] Yellow-beige to pink crystalline solid.[5][6]
Odor Phenol-like[2][7]
Property Value (°C) Value (°F)
Melting Point 43-46 °C (lit.)[8][9] 109.4-114.8 °F

44-49 °C[10]

111.2-120.2 °F

46-48 °C[11]

114.8-118.4 °F

29-31°C[2] 84.2-87.8°F

45 °C[12] 113 °F

Boiling Point 185 °C (lit.)[8][9] 365 °F

185-188 °C[7] 365-370.4 °F

186 °C[12] 366.8 °F

Flash Point 68 °C (closed cup)[7]8] 154.4 °F (closed cup)

74 °C (closed cup)[2?]

165.2 °F (closed cup)

155 °F[11]
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Property

Value

Density

1.22 g/mL[10]

1.22 g/cm? at 20°C[2]

1.1889 g/cm3 at 65°CJ[4]

Vapor Pressure

1.19 mmHg[13]

0.3 mmHg at 25°C[2]

0.569 mmHg at 25°C[11]

Vapor Density

>1 (air=1)[4]

3.9 (air = 1)[2]

pKa

9.89 (at 25°C)[5][6][11]

9.9[14][15]

Log P (Octanol/Water)

1.91[2]

1.77[12]

Refractive Index

1.523[11][16]

Solubility Profile

Solvent Solubility

Water Soluble (80 mg/ml at 20°C)[7]
Miscible[4]

50 g/L[5][11][17]

Moderately soluble (17 g/L at 20°C)[2]

Organic Solvents

Soluble in methylene dichloride, chloroform, and
methanol.[7] Soluble in ethanol, ether, acetone,

and benzene.[2]
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Experimental Protocols

The following sections detail standardized methodologies for the determination of the key
physical properties of 4-fluorophenol.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry 4-fluorophenol is packed into a
capillary tube, which is sealed at one end.[18] The packing should be compact to ensure
uniform heat distribution.[19]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[19] This assembly is then placed in a heating bath (e.g., a
Thiele tube with mineral oil or a modern digital melting point apparatus).

e Heating and Observation: The heating bath is heated slowly and steadily. The temperature at
which the first drop of liquid appears (T1) and the temperature at which the entire sample
becomes a clear liquid (T2) are recorded.[18]

e Melting Point Range: The melting point is reported as the range from T1 to T2. A narrow
range (typically 0.5-1.0°C) is indicative of a pure compound.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.[20]

Methodology: Micro Boiling Point Determination

o Sample Preparation: A small amount (a few milliliters) of 4-fluorophenol is placed in a fusion
tube.[21] A capillary tube, sealed at one end, is inverted and placed within the fusion tube,
with the open end submerged in the liquid.[21]
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Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a
suitable heating bath.[21]

Heating and Observation: The apparatus is heated until a rapid and continuous stream of
bubbles emerges from the open end of the capillary tube.[22] The heating is then
discontinued.

Boiling Point Measurement: As the liquid cools, the stream of bubbles will slow down and
eventually stop. The temperature at which the liquid begins to enter the capillary tube is
recorded as the boiling point.[22]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Shake-Flask Method

System Preparation: An excess amount of 4-fluorophenol is added to a known volume of
the solvent (e.g., water, ethanol) in a sealed container.[23]

Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a
prolonged period (typically 24-48 hours) to ensure that equilibrium is reached.[23]

Phase Separation: The saturated solution is allowed to stand, and the undissolved solid is
separated from the solution by filtration or centrifugation.[23]

Concentration Analysis: The concentration of 4-fluorophenol in the clear, saturated solution
is determined using a suitable analytical technique, such as UV-Vis spectrophotometry or
High-Performance Liquid Chromatography (HPLC). The resulting concentration represents
the solubility of 4-fluorophenol in that solvent at that temperature.

pKa Determination

The pKa is a measure of the acidity of a compound. For phenols, it represents the pH at which

the compound is 50% ionized.

Methodology: UV-Vis Spectrophotometry
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 Principle: The UV-Vis absorption spectrum of 4-fluorophenol differs between its protonated
(acidic) and deprotonated (basic) forms. By measuring the absorbance at a specific
wavelength across a range of pH values, the pKa can be determined.[24]

o Solution Preparation: A series of buffer solutions with known pH values are prepared. A stock
solution of 4-fluorophenol is also prepared.[25]

o Spectral Measurement: A small, constant amount of the 4-fluorophenol stock solution is
added to each buffer solution. The UV-Vis spectrum of each solution is recorded.[25]

o Data Analysis: The absorbance at a wavelength where the difference between the
protonated and deprotonated forms is maximal is plotted against the pH. The resulting
sigmoidal curve will have an inflection point that corresponds to the pKa of 4-fluorophenol.
[26] Alternatively, the pKa can be calculated using the Henderson-Hasselbalch equation at
each pH.[25]

Interrelation of Physical Properties

The physical properties of 4-fluorophenol are intrinsically linked. The presence of the hydroxyl
and fluoro- groups dictates its polarity, which in turn influences its melting point, boiling point,
and solubility. The following diagram illustrates these logical relationships.
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Logical Relationships of 4-Fluorophenol's Physical Properties
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Caption: Interplay of molecular structure, intermolecular forces, and physical properties of 4-

Fluorophenol.

Conclusion

A thorough understanding of the physical properties of 4-fluorophenol is paramount for its

effective application in research and development, particularly within the pharmaceutical and

agrochemical industries. The data and protocols presented in this guide offer a comprehensive
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resource for scientists and professionals, facilitating informed decision-making in synthesis,
formulation, and quality control. The interplay of its molecular structure and resulting
intermolecular forces provides a rational basis for its observed physical characteristics, which
are critical for predicting its behavior in various chemical and biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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